Cas no 2171240-74-5 ((2S)-4-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamido-2-hydroxybutanoic acid)

• Product Name: (2S)-4-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamido-2-hydroxybutanoic acid
• CAS No: 2171240-74-5
• MF: C₂₂H₂₄N₂O₆
• MW: 412.435766220093
• CID: 5766427
• PubChem ID: 165525535
• Update Time: 2025-10-31

(2S)-4-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamido-2-hydroxybutanoic acid Chemical and Physical Properties

Names and Identifiers

• EN300-1502336
• (2S)-4-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanamido]-2-hydroxybutanoic acid
• 2171240-74-5
• (2S)-4-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamido-2-hydroxybutanoic acid

• Inchi： 1S/C22H24N2O6/c25-19(21(27)28)9-11-23-20(26)10-12-24-22(29)30-13-18-16-7-3-1-5-14(16)15-6-2-4-8-17(15)18/h1-8,18-19,25H,9-13H2,(H,23,26)(H,24,29)(H,27,28)/t19-/m0/s1
• InChI Key： XSLBYQVJDPFJGC-IBGZPJMESA-N
• SMILES： O(C(NCCC(NCC[C@@H](C(=O)O)O)=O)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 412.16343649g/mol
• Monoisotopic Mass: 412.16343649g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 30
• Rotatable Bond Count: 10
• Complexity: 590
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 125Ų

Additional information on (2S)-4-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamido-2-hydroxybutanoic acid

Professional Introduction to Compound with CAS No. 2171240-74-5 and Product Name: (2S)-4-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamido-2-hydroxybutanoic acid

The compound with the CAS number 2171240-74-5 and the product name (2S)-4-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamido-2-hydroxybutanoic acid represents a significant advancement in the field of pharmaceutical chemistry and biochemistry. This compound, characterized by its complex molecular structure, has garnered considerable attention due to its potential applications in drug development and therapeutic interventions. The intricate arrangement of functional groups, including the (9H-fluoren-9-yl)methoxycarbonyl moiety and the chiral center at the (2S) position, contributes to its unique chemical properties and biological activities.

Recent research in the field of medicinal chemistry has highlighted the importance of chiral compounds in drug design. The presence of a stereogenic center at the (2S) position in this compound enhances its specificity and efficacy, making it a promising candidate for further investigation. The (9H-fluoren-9-yl)methoxycarbonyl group, a common pharmacophore in modern drug molecules, is known for its ability to enhance binding affinity and metabolic stability. This feature is particularly valuable in the development of long-acting pharmaceuticals that require minimal dosing frequency.

The compound’s structure also incorporates an amide linkage and a hydroxyl group, which are critical for its interaction with biological targets. The amide bond, formed between the 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamido and 2-hydroxybutanoic acid moieties, provides a stable framework for further functionalization. This flexibility allows chemists to modify the compound’s properties while maintaining its core biological activity. Such structural features are essential for designing molecules that can effectively interact with enzymes and receptors in vivo.

In the realm of drug discovery, this compound has shown promise as a lead candidate for several therapeutic applications. Studies have demonstrated its potential in modulating key biological pathways associated with inflammation, pain management, and neurodegenerative diseases. The hydroxyl group at the 2-hydroxybutanoic acid moiety plays a crucial role in these interactions, facilitating hydrogen bonding with polar residues on target proteins. This interaction is critical for achieving high selectivity and reducing off-target effects.

Moreover, the (9H-fluoren-9-yl)methoxycarbonyl group contributes to the compound’s solubility and bioavailability, making it an attractive candidate for oral administration. Solubility is a critical factor in drug development, as it directly impacts absorption and distribution within the body. By enhancing solubility, this compound can potentially overcome one of the major challenges faced by many pharmaceutical candidates.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of such compounds with greater accuracy. Molecular docking studies have been performed using this compound to identify potential binding sites on target proteins. These studies have revealed that it can interact with enzymes involved in metabolic pathways relevant to cancer and cardiovascular diseases. The ability to predict such interactions early in the drug discovery process significantly reduces time-to-market and development costs.

The synthesis of this compound represents a significant achievement in synthetic organic chemistry. The multi-step synthesis involves careful control of reaction conditions to ensure high yield and purity. Key steps include the protection-deprotection of functional groups, stereoselective reactions at the (2S) center, and introduction of the (9H-fluoren-9-yl)methoxycarbonyl group. Each step requires precise optimization to achieve the desired product without side reactions.

In conclusion, compound CAS No. 2171240-74-5 and its product name (2S)-4-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamido-2-hydroxybutanoic acid represent a promising advancement in pharmaceutical chemistry. Its unique structural features, including the chiral center at the (2S) position and the presence of the (9H-fluoren-9-yl)methoxycarbonyl group, make it a valuable candidate for further therapeutic applications. Ongoing research continues to explore its potential in various disease areas, underscoring its importance as a lead molecule in modern drug discovery.